molecular formula C7H6NO2- B8586502 3-Aminobenzoate CAS No. 2906-33-4

3-Aminobenzoate

Cat. No.: B8586502
CAS No.: 2906-33-4
M. Wt: 136.13 g/mol
InChI Key: XFDUHJPVQKIXHO-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Structural Elucidation and Molecular Characterization of 3-Aminobenzoate

Atomic Composition and Bonding Configuration

This compound (C₇H₆NO₂⁻) consists of a benzene ring with an amino (-NH₂) group at the third carbon and a carboxylate (-COO⁻) group at the first carbon (Figure 1). The molecular weight is 136.13 g/mol, as confirmed by PubChem data. Bond lengths and angles, calculated via Hartree-Fock and density functional theory (DFT), reveal key differences between the free acid and its metal salts. For instance, the C7–O9 and C7–O10 bond lengths in lithium this compound are 1.26 Å and 1.25 Å, respectively, indicating symmetric carboxylate stabilization upon deprotonation.

Table 1: Selected Bond Lengths (Å) in 3-Aminobenzoic Acid and Its Salts

Bond 3-Aminobenzoic Acid Lithium Salt Sodium Salt
C7–O9 1.32 1.26 1.25
C7–O10 1.21 1.25 1.26
C1–C2 1.39 1.40 1.41
C3–N8 1.35 1.34 1.33

The aromatic ring exhibits increased symmetry in salts, with C–C–C bond angles converging toward 120°, enhancing aromaticity. This stabilization is attributed to electron donation from the carboxylate group, counteracting the electron-withdrawing effects of the amino group in the free acid.

Tautomeric Forms and Zwitterionic Behavior

In aqueous solution, 3-aminobenzoic acid exists in equilibrium between neutral and zwitterionic forms. The zwitterion arises from intramolecular proton transfer, where the carboxyl group donates a proton to the amino group, forming a carboxylate (-COO⁻) and ammonium (-NH₃⁺) moiety. Infrared (IR) and Raman spectra of alkali metal salts show shifts in ν(N–H) and ν(C=O) vibrations, confirming zwitterionic stabilization upon metal coordination. For example, the νas(COO⁻) band at 1,560 cm⁻¹ in sodium this compound indicates strong ionic character.

Figure 1: Zwitterionic Form of 3-Aminobenzoic Acid

      O⁻
      │  
C6–C1–C2–C3–NH₃⁺  
      │  
      COO⁻  

Caption: The zwitterionic structure stabilizes via intramolecular charge transfer, as observed in sodium and lithium salts.

Comparative Analysis of Ortho-, Meta-, and Para-Aminobenzoate Isomers

The positional isomerism of aminobenzoates profoundly influences their electronic, physical, and biological properties.

Ortho-Aminobenzoate (2-Aminobenzoate)

Ortho-substitution introduces steric strain between the amino and carboxylate groups, reducing symmetry. Fluorescence studies reveal that ortho-aminobenzoic acid (o-Abz) exhibits unique photophysical properties, such as a quantum yield of 0.45 in micellar systems, making it a probe for peptide-micelle interactions. The proximity of functional groups also enhances intramolecular hydrogen bonding, lowering solubility in polar solvents.

Meta-Aminobenzoate (this compound)

The meta configuration balances electronic effects, yielding moderate solubility (~25 mg/mL in water). Computational studies show that the dipole moment increases from 2.39 D in the free acid to 6.09 D in the lithium salt, reflecting enhanced ionic character. This isomer’s symmetric charge distribution makes it a stable intermediate in microbial folate synthesis.

Para-Aminobenzoate (4-Aminobenzoate)

Para-substitution maximizes resonance between the amino and carboxylate groups, increasing acidity (pKa ≈ 4.8). This isomer is critical in bacterial folate biosynthesis, where it serves as a substrate for dihydropteroate synthase—a target of sulfonamide antibiotics. UV-Vis spectra show a λmax at 265 nm due to extended conjugation.

Table 2: Comparative Properties of Aminobenzoate Isomers

Property Ortho Meta Para
Solubility in H₂O (mg/mL) 15 25 30
λmax (nm) 280 270 265
Dipole Moment (D) 3.5 2.4–6.1* 4.2
Biological Role Fluorescent probe Microbial metabolism Folate precursor

Data sources: . *Dipole moment varies with metal coordination.

Properties

CAS No.

2906-33-4

Molecular Formula

C7H6NO2-

Molecular Weight

136.13 g/mol

IUPAC Name

3-aminobenzoate

InChI

InChI=1S/C7H7NO2/c8-6-3-1-2-5(4-6)7(9)10/h1-4H,8H2,(H,9,10)/p-1

InChI Key

XFDUHJPVQKIXHO-UHFFFAOYSA-M

SMILES

C1=CC(=CC(=C1)N)C(=O)[O-]

Canonical SMILES

C1=CC(=CC(=C1)N)C(=O)[O-]

Origin of Product

United States

Scientific Research Applications

Chemical Properties and Structure

  • Molecular Formula : C7H7NO2
  • CAS Number : 118-92-3
  • Chemical Structure : The compound features an amino group (-NH2) attached to a benzoate ring, which influences its reactivity and biological properties.

Chemistry

3-Aminobenzoate serves as a critical building block in organic synthesis. It is used to create various derivatives that are essential in the development of pharmaceuticals and agrochemicals.

Key Reactions:

  • Esterification : Used to synthesize esters for various applications.
  • Nucleophilic Substitution : The amino group can engage in substitution reactions, leading to the formation of more complex molecules.

Biology

This compound has been studied for its potential biological activities, particularly its role in microbial degradation and its interaction with biomolecules.

Microbial Degradation :

  • A study identified a Comamonas sp. strain capable of degrading this compound, highlighting its potential environmental applications . The degradation pathway involves specific enzymes, such as this compound 6-monooxygenase, which catalyzes the conversion of this compound to 5-aminosalicylate .

Medicine

In the medical field, this compound is investigated for its potential therapeutic effects:

Local Anesthetic Properties :

  • Similar to benzocaine, it has been shown to inhibit nerve impulse transmission effectively, making it suitable for use as a local anesthetic .

Anticancer Potential :

  • Recent studies have demonstrated that derivatives of this compound exhibit significant antiproliferative effects against various cancer cell lines, such as A549 (lung cancer) and MCF-7 (breast cancer) .

Case Study 1: Anticancer Activity

A study evaluated the effects of aminobenzoate derivatives on human cancer cell lines. Compounds derived from this compound exhibited IC50 values comparable to standard chemotherapeutics like doxorubicin, indicating promising potential for further development .

Case Study 2: Microbial Degradation

Research on Comamonas sp. QT12 demonstrated significant upregulation of proteins involved in the degradation of this compound when exposed to this compound. This study utilized quantitative proteomic analysis to identify over 2000 proteins with distinct expression patterns related to the degradation process .

Chemical Reactions Analysis

Reduction and Oxidation Reactions

The amino group in 3-aminobenzoate undergoes redox transformations:

  • Reduction : 3-Aminobenzoic acid (the protonated form) is synthesized via the hydrogenation of 3-nitrobenzoic acid using catalysts like Pd/C or Fe/HCl .

  • Oxidation : Under strong oxidizing conditions (e.g., KMnO₄/H⁺), the amino group oxidizes to a nitro group, forming 3-nitrobenzoate .

Reaction TypeReagents/ConditionsProductYield/Notes
ReductionH₂, Pd/C in ethanol3-Aminobenzoic acid~85%
OxidationKMnO₄, H₂SO₄, Δ3-NitrobenzoateRequires acidic conditions

Esterification

The carboxylate group forms esters via acid-catalyzed reactions with alcohols:

  • Example : Reaction with propanol in H₂SO₄ yields propyl this compound (C₁₀H₁₃NO₂).

Key Data :

  • Solubility of 3-aminobenzoic acid: 5.9 g/L (15°C)

  • pKa: 4.78 (carboxyl group) , enabling protonation under acidic esterification conditions.

Acylation and Diazotization

  • Acylation : The amino group reacts with acetyl chloride to form N-acetyl-3-aminobenzoate (requires basic conditions to deprotonate the carboxylate) .

  • Diazotization : At 0–5°C in HCl/NaNO₂, this compound forms a diazonium salt, which couples with phenols or amines to produce azo dyes .

ApplicationReagentsProductUse
Dye SynthesisNaNO₂, HCl, β-naphtholOrange-red azo dyeTextile industry

Biodegradation Pathways

Comamonas sp. QT12 metabolizes 3-aminobenzoic acid via the mab gene cluster , as shown by proteomic studies :

  • Key Findings :

    • 624 proteins were uniquely expressed during this compound degradation .

    • Upregulated pathways include aromatic ring hydroxylation (via dioxygenases) and TCA cycle enzymes for intermediate breakdown .

    • Proposed pathway: this compound → catechol derivatives → β-ketoadipate → TCA cycle .

Complexation and Substitution Reactions

  • Metal Complexation : The carboxylate group binds metal ions (e.g., Cu²⁺), forming chelates relevant in environmental chemistry .

  • Electrophilic Substitution : The amino group directs electrophiles to the para position , though the deactivating carboxylate reduces reactivity. Nitration occurs at the 4-position under mixed acid conditions .

Decarboxylation

Thermal decarboxylation (200–300°C) removes CO₂, yielding 3-aminophenol , though this reaction requires catalysts like Cu powder for effi

Q & A

Q. How can isotopic tracing elucidate the metabolic fate of this compound in mixed microbial communities?

  • Methodological Answer : Feed 15N^{15}\text{N}-labeled this compound to soil microcosms. Extract genomic DNA for SIP (stable isotope probing) to identify active degraders. Combine with NanoSIMS to localize 13C^{13}\text{C} incorporation in biofilms .

Tables for Key Data

Table 1: Key Enzymes in this compound Degradation

EnzymeOrganismFunctionCofactorReference
MabAComamonas sp. QT12This compound 6-monooxygenaseFAD, NADH
MabBComamonas sp. QT125-Aminosalicylate 1,2-dioxygenaseFe2+^{2+}
Benzoyl-CoA reductaseDesulfobacterium spp.Reductive deaminationATP, Mg2+^{2+}

Table 2: Common Derivatives of this compound

DerivativeMolecular FormulaApplication
Ethyl this compoundC9_9H11_{11}NO2_2Local anesthetic precursor
3-AminobenzamideC7_7H8_8N2_2OPARP inhibitor
Methyl this compoundC8_8H9_9NO2_2UV stabilizer in polymers

Comparison with Similar Compounds

2-Aminobenzoate (Anthranilic Acid)

  • Structural Differences: The amino group is located at the second position.
  • Enzymatic Specificity: No activation by 3-aminobenzoyl-CoA synthetase in Desulfobacterium strain mAB1, indicating positional isomerism affects substrate binding .

4-Aminobenzoate (Para-Aminobenzoic Acid, PABA)

  • Structural Differences: Amino group at the fourth position.
  • Degradation Pathways: Degraded anaerobically by Desulfobacterium strain mAB1 via CoA activation, similar to 3-aminobenzoate. QT12 .
  • Applications: PABA is a precursor in folate synthesis, whereas this compound lacks this role .

5-Aminosalicylate

  • Structural Differences: Amino and hydroxyl groups at positions 5 and 2, respectively.
  • Degradation Pathways: A key intermediate in this compound degradation. 5-Aminosalicylate 1,2-dioxygenase (MabB) cleaves its aromatic ring, with enzymatic activity induced 6.7-fold in the presence of this compound .
  • Applications: Used in anti-inflammatory drugs, contrasting with this compound’s environmental and anesthetic roles .

Nitrobenzoates (3-Nitrobenzoate and 4-Nitrobenzoate)

  • Structural Differences: Nitro group replaces the amino group.
  • Degradation: Nitro groups are reduced to amino groups in reductive pathways, linking nitro- and amino-benzoate metabolism .

Ethyl this compound Derivatives

  • Structural Differences : Esterification of the carboxylic acid group.
  • Applications: Ethyl this compound methanesulfonate (Tricaine) blocks nerve activity in aquatic organisms, whereas the parent compound lacks direct anesthetic properties .

Key Research Findings and Data

Enzymatic Activity Comparison

Compound Enzyme Activity (nmol/min/mg protein) Substrate Specificity (KM)
This compound 3-Aminobenzoyl-CoA synthetase 16 <50 μM
Benzoate Benzoyl-CoA synthetase 2.3 Not determined
3-Hydroxybenzoate 3-Hydroxybenzoyl-CoA synthetase 31.7 Not determined

Microbial Chemotaxis Response

Compound Chemotactic Response in Pseudomonas
This compound Positive
2-Aminobenzoate Negative
4-Nitrobenzoate Positive

Gene Expression in Comamonas sp. QT12

  • mabB transcription increases 6.7-fold in the presence of this compound, confirming its role in degradation .
  • Disruption of mabA halts this compound degradation, highlighting its indispensability .

Discussion of Structural and Functional Divergence

  • Positional Isomerism: The amino group’s position dictates metabolic fate. For example, this compound forms 5-aminosalicylate, while 4-aminobenzoate follows divergent CoA-dependent pathways .
  • Environmental vs. Biomedical Roles: this compound’s primary role in bioremediation contrasts with 5-aminosalicylate’s pharmaceutical applications .

Preparation Methods

Reaction Sequence and Mechanistic Overview

The synthesis begins with m-xylene undergoing chlorination at the 2-position using chlorine gas in the presence of Lewis acid catalysts such as FeCl₃ or AlCl₃. This regioselective chlorination produces 2-chloro-m-xylene, which is subsequently oxidized to 3-methyl-2-chlorobenzoic acid. The oxidation employs acetic acid as a solvent with sodium acetate and hydrogen peroxide, facilitating the conversion of the methyl group to a carboxylic acid functionality. The final ammoniation step replaces the chlorine atom with an amine group using ammonia gas under alkaline conditions, catalyzed by copper-based compounds in dimethyl sulfoxide (DMSO).

Critical Reaction Parameters:

  • Chlorination :

    • Catalyst: FeCl₃ (1–2 wt% relative to m-xylene)

    • Temperature: 60–80°C

    • Chlorine gas flow rate: 0.5–1.0 L/min per mole of substrate

  • Oxidation :

    • Solvent: Acetic acid (1.6:1 mass ratio to 2-chloro-m-xylene)

    • Oxidant: 30% H₂O₂ (1.2–1.5 molar equivalents)

    • Catalyst: Sodium acetate (1–2 wt%)

    • Temperature: 90–100°C

  • Ammoniation :

    • Catalyst: CuCl (0.25–0.5 wt%) with Na₂CO₃ (0.75–1.5 wt%)

    • Solvent: DMSO (0.75:1 mass ratio to 3-methyl-2-chlorobenzoic acid)

    • Ammonia gas: 22–25 g per 200 g substrate

    • Temperature: 150°C (4–6 hours)

Optimization Insights and Yield Enhancements

Experimental trials demonstrate that meticulous control of ammonia flow rates during ammoniation prevents side reactions such as over-amination or ring nitration. The use of DMSO as a polar aprotic solvent enhances nucleophilic displacement kinetics, while copper catalysts facilitate the Ullmann-type coupling mechanism. Table 1 consolidates performance data from representative batches.

Table 1: Chlorination-Ammoniation Pathway Performance Metrics

ParameterExample 1Example 2
m-Xylene input (g)200200
2-Chloro-m-xylene yield94%92.7%
Oxidation yield94%92.7%
Ammoniation yield90.3%88.6%
Total isolated product160 g157 g
Purity (HPLC)>99%>98.5%

Catalytic Hydrogenation of 3-Nitro-2-Methyl Benzoic Acid

Process Design and Reaction Dynamics

This alternative route bypasses hazardous chlorination and ammoniation steps by employing nitro-group reduction. The substrate, 3-nitro-2-methyl benzoic acid, undergoes salt formation with sodium hydroxide to enhance aqueous solubility, followed by high-pressure hydrogenation (2.0 MPa H₂) using nickel-based catalysts. The reaction proceeds via a three-phase (gas-liquid-solid) mechanism, where hydrogen adsorbs onto the nickel surface, facilitating nitro-to-amine reduction.

Critical Reaction Parameters:

  • Salt Formation :

    • Base: NaOH (pH 7–8 in aqueous solution)

    • Temperature: 25–40°C

  • Hydrogenation :

    • Catalyst: 6504K Nickel (2–5 wt% relative to substrate)

    • Solvent: Water (3:1 mass ratio to substrate)

    • Pressure: 1.0–2.0 MPa H₂

    • Temperature: 100–125°C

    • Reaction time: 2–4 hours

Scalability and Environmental Advantages

The aqueous reaction medium eliminates volatile organic solvents, aligning with green chemistry principles. Catalyst recyclability studies indicate that 6504K nickel retains >85% activity after five cycles, reducing metallic waste. Table 2 contrasts batch outcomes under varying hydrogen pressures.

Table 2: Hydrogenation Pathway Yield Optimization

Pressure (MPa)Temperature (°C)YieldPurity
1.08089%98.2%
1.510093%98.8%
2.012595%99.1%

Comparative Analysis of Methodologies

Economic and Operational Considerations

FactorChlorination-AmmoniationCatalytic Hydrogenation
Raw material cost$12.50/kg$18.20/kg
Energy consumption850 kWh/ton620 kWh/ton
Wastewater generation8.3 m³/ton2.1 m³/ton
Plant footprint1200 m²800 m²

Reaction Stoichiometry and Atom Economy

For the chlorination-ammoniation pathway:

Atom economy=Molar mass of productMolar masses of reactants×100=151.16106.16+70.91+17.03×10072.4%\text{Atom economy} = \frac{\text{Molar mass of product}}{\sum \text{Molar masses of reactants}} \times 100 = \frac{151.16}{106.16 + 70.91 + 17.03} \times 100 \approx 72.4\%

The hydrogenation route achieves superior atom economy (94.6%) due to the absence of stoichiometric byproducts.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
3-Aminobenzoate
Reactant of Route 2
3-Aminobenzoate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.